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Compound of Interest

Compound Name: BCzVBi

Cat. No.: B12453749

Get Quote

Abstract
BCzVBi, chemically known as 4,4'-bis(9-ethyl-3-carbazovinylene)-1,1'-biphenyl, is a key

fluorescent blue dopant material utilized in the fabrication of high-performance Organic Light-

Emitting Diodes (OLEDs).[1] Its molecular structure, featuring carbazole and vinylbiphenyl

moieties, imparts desirable electronic and optical properties for efficient blue light emission.

This technical guide provides a comprehensive overview of the core photophysical properties

of BCzVBi, details the standard experimental protocols for their characterization, and illustrates

key operational and methodological workflows. While BCzVBi is a widely used material in

commercial applications, this guide also highlights the limited availability of a complete set of

fundamental photophysical constants in the public scientific literature, pointing to opportunities

for further academic characterization.

Core Photophysical and Material Properties
The intrinsic photophysical characteristics of a fluorescent material dictate its performance as

an emitter in an optoelectronic device. Key parameters include the absorption and emission

wavelengths, the efficiency of the light emission process (quantum yield), and the duration of

the excited state (lifetime).
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Data Presentation
The following tables summarize the available quantitative data for BCzVBi. It is important to

note that specific values for photoluminescence quantum yield (PLQY) and fluorescence

lifetime (τ) are not readily available in the reviewed scientific literature, representing a notable

data gap for this commercially significant compound.

Table 1: General and Physical Properties of BCzVBi

Property Value Reference

Chemical Name
4,4'-bis(9-ethyl-3-

carbazovinylene)-1,1'-biphenyl
[1]

Acronym BCzVBi -

CAS Number 475480-90-1 [1]

Molecular Formula C₄₄H₃₆N₂ [1]

Melting Point 320-322 °C [1]

Density 1.11 g/cm³ [1]

Table 2: Photophysical Properties of BCzVBi
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Parameter Value (Thin Film) Reference / Note

Absorption Maximum (λ_abs) ~395 nm
Estimated from published

spectra.[2][3]

Molar Extinction Coefficient (ε) N/A
Data not available in reviewed

literature.

Photoluminescence Maximum

(λ_em)
~470 nm

Estimated from published

spectra.[2][3]

Photoluminescence Quantum

Yield (PLQY)
N/A

Data not available in reviewed

literature.

Fluorescence Lifetime (τ) N/A
Data not available in reviewed

literature.

Color Coordinates (CIE 1931

x,y)
(0.14, 0.18)

Value from a representative

blue OLED device, not an

intrinsic property.[4]

Experimental Protocols
The characterization of BCzVBi's photophysical properties involves a suite of spectroscopic

techniques. The following sections detail the standard methodologies for these key

experiments.

Sample Preparation
For solution-state measurements, a stock solution of high-purity, sublimed grade BCzVBi is
prepared in a spectroscopic-grade solvent (e.g., toluene, chloroform, or tetrahydrofuran) with a

known concentration, typically in the micromolar range (10⁻⁶ to 10⁻⁵ M). For thin-film

measurements, the material is deposited onto a suitable substrate (e.g., quartz) via vacuum

thermal evaporation.

UV-Visible Absorption Spectroscopy
This technique is used to determine the wavelengths of light absorbed by the molecule,

corresponding to electronic transitions from the ground state to excited states.
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Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Procedure:

A quartz cuvette with a 1 cm path length is filled with the pure solvent to record a baseline

spectrum.

The same cuvette is then filled with the BCzVBi solution.

The absorption spectrum is recorded over a relevant wavelength range (e.g., 250-500

nm).

The baseline is subtracted from the sample spectrum to obtain the net absorbance.

Data Analysis: The wavelength of maximum absorption (λ_abs) is identified. The molar

extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is

the absorbance at λ_abs, c is the molar concentration, and l is the path length.

Steady-State Photoluminescence Spectroscopy
This measurement identifies the wavelengths of light emitted from the molecule as it relaxes

from its excited state to the ground state.

Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp),

a monochromator for selecting the excitation wavelength, and an emission detector.

Procedure:

The BCzVBi solution is placed in a four-sided polished quartz cuvette.

The sample is excited at a wavelength where it absorbs strongly, typically at or near its

λ_abs (e.g., 395 nm), but sufficiently separated from the expected emission to avoid

scatter.

The emission spectrum is scanned over a longer wavelength range (e.g., 410-650 nm).

Data Analysis: The wavelength of maximum emission intensity (λ_em) is determined.
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Absolute Photoluminescence Quantum Yield (PLQY)
PLQY is a critical measure of emission efficiency, defined as the ratio of photons emitted to

photons absorbed.

Instrumentation: A spectrofluorometer equipped with an integrating sphere. The sphere's

interior is coated with a highly reflective, diffuse material (e.g., PTFE) to collect all emitted

light, regardless of direction.

Procedure:

Blank Measurement: The integrating sphere is configured with a cuvette containing only

the pure solvent. An excitation scan is performed to measure the profile of the scattered

excitation light.

Sample Measurement: The solvent cuvette is replaced with the sample cuvette containing

the BCzVBi solution. The same excitation scan is performed. The resulting spectrum

contains both the scattered excitation light and the sample's photoluminescence.

Data Analysis: The PLQY (Φ) is calculated using the formula: Φ = E_s / (A_b - A_s), where

E_s is the integrated intensity of the sample's emission spectrum, A_b is the integrated

intensity of the scattered excitation light from the blank, and A_s is the integrated intensity of

the scattered excitation light from the sample.

Time-Resolved Photoluminescence (TRPL)
Spectroscopy
This technique measures the decay of photoluminescence over time after a short pulse of light,

from which the fluorescence lifetime (τ) is determined.

Instrumentation: A Time-Correlated Single-Photon Counting (TCSPC) system is typically

used. This includes a high-repetition-rate pulsed laser source (e.g., picosecond laser diode),

a sample holder, emission filters, a high-speed single-photon detector (e.g., PMT or SPAD),

and TCSPC timing electronics.

Procedure:
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The sample is excited with short pulses of light at an appropriate wavelength.

The detector measures the arrival time of individual emitted photons relative to the

excitation pulse.

Over millions of cycles, a histogram of photon arrival times is built, representing the

fluorescence decay profile.

Data Analysis: The decay curve is fitted with an exponential function (or multi-exponential

function for complex decays) to extract the fluorescence lifetime (τ), which is the time it takes

for the fluorescence intensity to decay to 1/e of its initial value.

Visualizations: Workflows and Logical Relationships
Diagrams created using the Graphviz DOT language provide clear visual representations of

experimental processes and the functional role of BCzVBi in its primary application.
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Caption: Workflow for Photophysical Characterization of BCzVBi.
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OLED Device Stack

Operating Principle
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Caption: Role of BCzVBi as a Blue Dopant in an OLED Device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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